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Compound of Interest

Compound Name: Benzoin-D10

Cat. No.: B1469534

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Benzoin-D10, a
deuterated analog of benzoin, in various organic solvents. The data presented herein is critical
for professionals in pharmaceutical development, chemical synthesis, and analytical chemistry
who require precise solubility information for formulation, reaction optimization, and quality
control. While specific quantitative solubility data for Benzoin-D10 is not readily available in
published literature, the solubility of its non-deuterated counterpart, benzoin, serves as a very
close and reliable proxy due to the negligible impact of isotopic labeling on solubility.

Core Physical Properties

Benzoin-D10 is a colorless solid with the chemical formula C14H2D100:2.[1] Key physical
properties are summarized below:

Property Value

Molecular Formula C14H2D1002

Molecular Weight Approximately 222.31 g/mol [2]
Melting Point 134-138 °C[1][3][4]

Boiling Point 194 °C at 12 mmHg[1][3][4]
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Quantitative Solubility Data

The following table summarizes the mole fraction solubility (x1) of non-deuterated benzoin in six
common organic solvents at various temperatures, as determined by UV-vis spectroscopy.[5][6]
This data is presented as a strong surrogate for Benzoin-D10 solubility. The solubility of
benzoin was observed to increase with rising temperature across all tested solvents.[5][6]
Acetone was found to be the solvent in which benzoin exhibits the highest solubility.[5][6]

Temperat Acetone Ethyl Methanol Ethanol 1 1-Butanol
are(K) (109 O c109  ar10y oPAl a0y
(X1 * 10?) (xa * 10?)

283.15 13.89 6.43 2.01 2.53 2.08 1.81
288.15 15.63 7.39 2.37 2.96 2.45 2.14
293.15 17.58 8.48 2.79 3.46 2.88 2.53
298.15 19.76 9.72 3.28 4.05 3.39 2.98
303.15 22.21 11.12 3.85 4.73 3.97 3.50
308.15 24.95 12.71 4.52 5.51 4.65 4.10
313.15 28.03 14.50 5.30 6.41 5.43 4.79
318.15 31.49 16.52 6.20 7.44 6.33 5.58
323.15 35.38 18.80 7.24 8.61 7.36 6.49

Data extracted from a study on non-deuterated benzoin and presented as a close
approximation for Benzoin-D10.[5][6]

Qualitative solubility information for non-deuterated benzoin indicates it is also soluble in hot
water and pyridine, and slightly soluble in ether. It is considered very soluble in ethanol.[7]

Experimental Protocols

The following outlines the methodology for determining the solubility of benzoin in organic
solvents using UV-vis spectroscopy, which can be adapted for Benzoin-D10.[5][6]
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Materials:
e Benzoin (or Benzoin-D10)

o Selected organic solvents (e.g., acetone, ethyl acetate, methanol, ethanol, 1-propanol, 1-
butanol)

o UV-vis Spectrophotometer

e Thermostatic water bath

o Calibrated thermometer

e Analytical balance

e Volumetric flasks

e Magnetic stirrer and stir bars
Procedure:

e Preparation of Saturated Solutions: An excess amount of benzoin is added to a known
volume of the selected solvent in a sealed container.

o Equilibration: The mixture is placed in a thermostatic water bath and stirred continuously to
reach equilibrium at the desired temperature. The temperature is monitored with a calibrated
thermometer.

o Sample Withdrawal and Dilution: Once equilibrium is reached, stirring is stopped, and the
solution is allowed to settle. A sample of the clear supernatant is withdrawn using a pre-
heated or pre-cooled syringe to maintain the temperature. The sample is then immediately
diluted with a known volume of the same solvent to prevent precipitation.

o Spectrophotometric Analysis: The absorbance of the diluted solution is measured using a
UV-vis spectrophotometer at the wavelength of maximum absorbance for benzoin in that
specific solvent.
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o Concentration Determination: The concentration of benzoin in the saturated solution is
calculated using a previously established calibration curve of absorbance versus
concentration for benzoin in the respective solvent.

» Solubility Calculation: The mole fraction solubility is then calculated from the concentration

data.

o Temperature Variation: The experiment is repeated at different temperatures to determine
the temperature dependence of solubility.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
solubility.
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Caption: General workflow for determining solubility via spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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